Cas no 690961-73-0 (N-(4-acetylphenyl)-4-(2-chlorophenoxy)benzene-1-sulfonamide)

• Product Name: N-(4-acetylphenyl)-4-(2-chlorophenoxy)benzene-1-sulfonamide
• CAS No: 690961-73-0
• MF: C₂₀H₁₆ClNO₄S
• MW: 401.863343238831
• CID: 5419352
• Update Time: 2025-10-24

N-(4-acetylphenyl)-4-(2-chlorophenoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-4-(2-chlorophenoxy)benzenesulfonamide
• N-(4-acetylphenyl)-4-(2-chlorophenoxy)benzene-1-sulfonamide

• Inchi： 1S/C20H16ClNO4S/c1-14(23)15-6-8-16(9-7-15)22-27(24,25)18-12-10-17(11-13-18)26-20-5-3-2-4-19(20)21/h2-13,22H,1H3
• InChI Key： QIDRWDXLGBFWPG-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C(C)=O)C=C2)(=O)=O)=CC=C(OC2=CC=CC=C2Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-(4-acetylphenyl)-4-(2-chlorophenoxy)benzene-1-sulfonamide

Professional Introduction to N-(4-acetylphenyl)-4-(2-chlorophenoxy)benzene-1-sulfonamide (CAS No. 690961-73-0)

N-(4-acetylphenyl)-4-(2-chlorophenoxy)benzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number CAS No. 690961-73-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of an acetyl group, a chlorophenoxy moiety, and a sulfonamide functional group, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The synthesis and characterization of N-(4-acetylphenyl)-4-(2-chlorophenoxy)benzene-1-sulfonamide involve meticulous chemical transformations that highlight the compound's complexity and versatility. The acetyl group at the phenyl ring enhances the electrophilicity of the aromatic system, facilitating various coupling reactions and modifications. Meanwhile, the chlorophenoxy group introduces a polar aromatic ring that can interact with biological targets through hydrophobic and electrostatic interactions. The sulfonamide moiety, located at the benzene ring, is known for its ability to form hydrogen bonds and stabilize protein structures, which is crucial for drug-receptor binding affinity.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that sulfonamides can act as inhibitors of enzymes, receptors, and other biological pathways involved in various diseases. Specifically, N-(4-acetylphenyl)-4-(2-chlorophenoxy)benzene-1-sulfonamide has been explored for its potential in modulating inflammatory pathways and immune responses. Preliminary in vitro studies have shown promising results in terms of anti-inflammatory activity, suggesting that this compound could be a lead candidate for developing novel therapeutic agents targeting chronic inflammatory diseases.

The structural design of this compound also aligns with current trends in drug development, where multi-target inhibition is highly sought after for enhanced therapeutic efficacy and reduced side effects. The combination of an acetyl group, a chlorophenoxy moiety, and a sulfonamide functional group creates a molecular scaffold that can interact with multiple biological targets simultaneously. This feature is particularly relevant in the context of multifactorial diseases such as cancer, where targeting multiple signaling pathways is often necessary for effective treatment.

4-acetylphenyl)-4-(2-chlorophenoxy)benzene-1-sulfonamide with high precision. These computational studies have provided valuable insights into the compound's interactions with potential drug targets, helping to guide experimental design and optimize lead compounds for clinical development. The integration of experimental data with computational predictions has become an indispensable approach in modern drug discovery pipelines. 4-acetylphenyl)-4-(2-chlorophenoxy)benzene-1-sulfonamide, with its sophisticated structural features, represents a continuation of this legacy by offering new opportunities for therapeutic intervention. 4-acetylphenyl)-4-(2-chlorophenoxy)benzene-1-sulfonamide (CAS No. 690961-73-0) is a compound of significant interest in pharmaceutical research due to its structural complexity and potential biological activities. Its synthesis, characterization, and preliminary biological evaluations underscore its importance as a lead candidate for developing novel therapeutic agents. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one are poised to play a crucial role in addressing complex diseases through innovative chemical solutions.